Cas no 1824447-60-0 (2-(1-Amino-2-fluoroethyl)benzene-1,4-diol)

• Product Name: 2-(1-Amino-2-fluoroethyl)benzene-1,4-diol
• CAS No: 1824447-60-0
• MF: C₈H₁₀FNO₂
• MW: 171.168905735016
• CID: 5709783
• PubChem ID: 130060350
• Update Time: 2025-05-25

2-(1-Amino-2-fluoroethyl)benzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 1824447-60-0
• EN300-1274344
• 2-(1-AMINO-2-FLUOROETHYL)BENZENE-1,4-DIOL
• 2-(1-Amino-2-fluoroethyl)benzene-1,4-diol

• Inchi： 1S/C8H10FNO2/c9-4-7(10)6-3-5(11)1-2-8(6)12/h1-3,7,11-12H,4,10H2
• InChI Key： KIUSDNJTSLMCDY-UHFFFAOYSA-N
• SMILES： FCC(C1C=C(C=CC=1O)O)N

Computed Properties

• Exact Mass: 171.06955672g/mol
• Monoisotopic Mass: 171.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-(1-Amino-2-fluoroethyl)benzene-1,4-diol

2-(1-Amino-2-Fluoroethyl)benzene-1,4-diol: A Comprehensive Overview

The compound 2-(1-Amino-2-fluoroethyl)benzene-1,4-diol, identified by the CAS number 1824447-60-0, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a benzene ring with hydroxyl groups at positions 1 and 4, and a substituted aminoethyl group at position 2. The presence of the amino and fluoro groups introduces interesting electronic and steric properties, making it a valuable compound in fields such as pharmaceuticals, materials science, and organic synthesis.

Recent studies have highlighted the importance of benzene diols in drug discovery. The dihydroxylation pattern in benzene-1,4-diol derivatives has been shown to enhance their bioavailability and pharmacokinetic properties. In the case of 2-(1-Amino-2-fluoroethyl)benzene-1,4-diol, the amino group at position 2 plays a crucial role in hydrogen bonding, which is essential for molecular recognition in biological systems. This makes it a promising candidate for designing new drug molecules targeting specific receptors or enzymes.

The synthesis of 2-(1-Amino-2-fluoroethyl)benzene-1,4-diol involves a multi-step process that typically starts with the hydroxylation of an aromatic ring. Advanced techniques such as catalytic asymmetric synthesis have been employed to achieve high enantiomeric excess, which is critical for pharmaceutical applications. Researchers have also explored the use of fluorinated intermediates to introduce the fluoro group at position 2, leveraging the unique reactivity of fluorine-containing compounds in organic reactions.

In terms of applications, benzene diols are widely used as building blocks in organic synthesis due to their versatility. The presence of both hydroxyl and amino groups in 2-(1-Amino-2-fluoroethyl)benzene-1,4-diol allows for various functionalization strategies. For instance, the hydroxyl groups can be converted into esters or ethers, while the amino group can undergo alkylation or acylation reactions to create complex molecular architectures. These modifications are particularly useful in developing advanced materials with tailored properties.

The integration of fluorine into organic compounds has gained significant attention due to its ability to modulate physical and chemical properties. In the case of fluorinated benzene diols, fluorine's electronegativity enhances the stability and lipophilicity of the molecule, making it suitable for applications in electronics and optoelectronics. Recent research has demonstrated that fluorinated benzene diols can serve as precursors for synthesizing advanced polymers with improved thermal stability and mechanical strength.

Beyond its chemical applications, benzene diols are also being explored for their environmental benefits. For example, they can be used as intermediates in the synthesis of biodegradable plastics or as components in water treatment systems due to their ability to adsorb heavy metals. The specific structure of 2-(1-Amino-2-fluoroethyl)benzene-1,4-diol, with its hydrophilic and hydrophobic regions, makes it an ideal candidate for such green chemistry applications.

In conclusion, CAS No. 1824447-60-0, or 2-(1-Amino-2-fluoroethyl)benzene-1,4-diol, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery, materials science, and sustainable chemistry. As research continues to uncover new synthetic methods and functionalizations for this compound, its potential impact on various industries is expected to grow significantly.